Desipramine

• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-methylpropan-1-amine
• InChI: InChI=1S/C18H22N2/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20/h2-5,7-10,19H,6,11-14H2,1H3
• InChI Key: HCYAFALTSJYZDH-UHFFFAOYSA-N
• Canonical SMILES: CNCCCN1C2=CC=CC=C2CCC3=CC=CC=C31
• Molecular Formula: C18H22N2
• Related CAS: 58-28-6 (hydrochloride)
• DSSTOX Substance ID: DTXSID6022896
• Molecular Weight: 266.4 g/mol
• Physical Description: Solid
• Boiling Point: 172-174 °C @ 0.02 MM HG
• Solubility: WHITE CRYSTALLINE POWDER; ODORLESS; BITTER TASTE; MELTS WITHIN 5 DEG RANGE BETWEEN 208-218 °C; 1 G IN CA 4 ML CHLOROFORM, 20 ML WATER, 20 ML ALC; FREELY SOL IN METHANOL; INSOL IN ETHER /HCL/, In water, 58.6 mg/l @ 24 °C., 3.96e-02 g/L
• Mechanism of Action: Desipramine is a tricyclic antidepressant (TCA) that selectively blocks reuptake of norepinephrine (noradrenaline) from the neuronal synapse. It also inhibits serotonin reuptake, but to a lesser extent compared to tertiary amine TCAs such as imipramine. Inhibition of neurotransmitter reuptake increases stimulation of the post-synaptic neuron. Chronic use of desipramine also leads to down-regulation of beta-adrenergic receptors in the cerebral cortex and sensitization of serotonergic receptors. An overall increase in serotonergic transmission likely confers desipramine its antidepressant effects. Desipramine also possesses minor anticholinergic activity, through its affinity for muscarinic receptors. TCAs are believed to act by restoring normal levels of neurotransmitters via synaptic reuptake inhibition and by increasing serotonergic neurotransmission via serotonergic receptor sensitization in the central nervous system., MANNER IN WHICH IMIPRAMINE RELIEVES...DEPRESSION...IS NOT CLEAR. .../EFFECT/ DESCRIBED AS DULLING OF DEPRESSIVE IDEATION RATHER THAN AS EUPHORIC STIMULATION PRODUCED BY MAO INHIBITORS...DEFINITIVELY DISCRIMINATIVE EXPT... YET TO BE PERFORMED. ...DOES HAVE STIMULANT ACTION UNDER CERTAIN CIRCUMSTANCES. /IMIPRAMINE/, ACTION OF TRICYCLIC ANTIDEPRESSANTS ON METABOLISM OF CATECHOLAMINES & INDOLEAMINES IN BRAIN HAS CONTRIBUTED SIGNIFICANTLY TO "BIOGENIC AMINE HYPOTHESIS" OF DEPRESSION. ... ALL TRICYCLIC ANTIDEPRESSANTS BLOCK RE-UPTAKE OF NOREPINEPHRINE BY ADRENERGIC NERVE TERMINALS. /TRICYCLIC ANTIDEPRESSANTS/, IMIPRAMINE SLOWS TURNOVER RATE OF 5-HT, EFFECT NOT SHARED BY DESIPRAMINE, WHILE TURNOVER RATE OF NOREPINEPHRINE IS INCR BY DEMETHYLATED DRUGS NORTRIPTYLINE & DESIPRAMINE. EXACT RELATIONSHIP OF THESE EFFECTS TO ACTIONS OF TRICYCLIC ANTIDEPRESSANTS IN HUMAN DEPRESSION IS NOT KNOWN.
• CAS No.: 50-47-5
• Melting Point: 214-218 °C, 214 - 218 °C

Description

Desipramine is a tricyclic antidepressant primarily used in the treatment of depression. It is known for its relatively selective inhibition of norepinephrine reuptake, which enhances noradrenergic neurotransmission. This compound also exhibits weak serotonin reuptake inhibitory, α1-blocking, antihistamine, and anticholinergic effects .

Scientific Research Applications

Desipramine has a wide range of scientific research applications:

Chemistry: Used as a model compound in studies of tricyclic antidepressants and their chemical properties.

Biology: Investigated for its effects on neurotransmitter systems and its potential neuroprotective properties.

Medicine: Primarily used in the treatment of depression, neuropathic pain, and attention-deficit hyperactivity disorder.

Industry: Utilized in the development of new antidepressant drugs and in pharmacokinetic studies to understand drug metabolism and interactions .

Mechanism of Action

Desipramine acts as a relatively selective norepinephrine reuptake inhibitor. It blocks the reuptake of norepinephrine from the neuronal synapse, thereby increasing the level of norepinephrine in the body, which helps improve mood.

Safety and Hazards

Desipramine may cause serious side effects, including mood or behavior changes, anxiety, panic attacks, trouble sleeping, and thoughts about suicide or hurting oneself. It’s particularly toxic in cases of overdose, compared to other antidepressants. It’s recommended not to drink alcohol while taking this compound as it can lead to dangerous side effects or death.

Preparation Methods

Synthetic Routes and Reaction Conditions: Desipramine is synthesized through a multi-step process involving the reaction of dibenzazepine derivatives with alkyl amines. The synthesis typically involves the following steps:

Formation of Dibenzazepine Core: The dibenzazepine core is synthesized through cyclization reactions involving biphenyl derivatives.

Alkylation: The dibenzazepine core is then alkylated with a propylamine derivative to form the final this compound structure.

Purification: The final product is purified through recrystallization or chromatography techniques to obtain pure this compound

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using similar synthetic routes as described above. The process is optimized for high yield and purity, often involving automated systems for reaction control and purification. Quality control measures are implemented to ensure consistency and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions: Desipramine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form this compound-N-oxide.

Reduction: Reduction reactions can convert this compound to its corresponding secondary amine.

Substitution: this compound can undergo substitution reactions, particularly at the nitrogen atom, to form various derivatives

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often involve alkyl halides or acyl chlorides under basic conditions

Major Products:

This compound-N-oxide: Formed through oxidation.

Secondary Amines: Formed through reduction.

Various Derivatives: Formed through substitution reactions

Comparison with Similar Compounds

• Imipramine
• Nortriptyline
• Amitriptyline
• Clomipramine
• Doxepin

Synthesis routes and methods I

Procedure details

On day 1, cells were plated at 3,000 cells/well in growth medium and maintained in a cell incubator (37° C., 5% CO2). On day 2, growth medium was replaced with 200 μl of assay buffer (25 mM HEPES; 120 mM NaCl; 5 mM KCl; 2.5 mM CaCl2; 1.2 mM MgSO4; 2 mg/ml glucose (pH 7.4, 37° C.)) containing 0.2 mg/ml ascorbic acid and 10 μM pargyline. Plates containing cells with 200 μl of assay buffer were equilibrated for 10 minutes at 37° C. prior to addition of compounds. A stock solution of desipramine was prepared in DMSO (10 mM) and delivered to triplicate wells containing cells for a final tert concentration of 1 μM. Data from these wells were used to define non-specific NE uptake (minimum NE uptake). Test compounds were prepared in DMSO (10 mM) and diluted in assay buffer according to tert range (1 to 10,000 nM). Twenty-five microliters of assay buffer (maximum NE uptake) or tert compound were added directly to triplicate wells containing cells in 200 μl of assay buffer. The cells in assay buffer with tert compounds were incubated for 20 minutes at 37° C. To initiate the NE uptake, [3H]NE diluted in assay buffer (120 nM final assay concentration) was delivered in 25 μl aliquots to each well and the plates were incubated for 5 minutes (37° C.). The reaction was terminated by decanting the supernatant from the plate. The plates containing cells were washed twice with 200 μl assay buffer (37° C.) to remove free radioligand. The plates were then inverted, left to dry for 2 minutes, then reinverted and air-dried for an additional 10 minutes. The cells were lysed in 25 μl of 0.25 N NaOH solution (4° C.), placed on a shake table and vigorously shaken for 5 minutes. After cell lysis, 75 μl of scintillation cocktail was added to each well and the plates were sealed with film tape. The plates were returned to the shake table and vigorously shaken for a minimum of 10 minutes to ensure adequate partitioning of organic and aqueous solutions. The plates were counted in a Wallac Microbeta counter (PerkinElmer) to collect the raw cpm data.

Synthesis routes and methods II

Procedure details

To 6.02 g of desipramine hydrochloride was added 150 ml of 1N NaOH. The mixture was allowed to stir for 10 minutes. The aqueous mixture was extracted with 6×100 ml of chloroform. The combined chloroform layer was washed with 200 ml of water. The organic part was dried (Na2SO4) and concentrated to give 5.25 g of desipramine free base.